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Compound of Interest

Compound Name: Stendomycin

CAS No.: 11006-78-3

Cat. No.: B1174979

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers utilizing stendomycin and Tim17 resistance mutations in their

experiments.

Frequently Asked Questions (FAQs)
Q1: What is stendomycin and what is its primary mechanism of action in relation to

mitochondria?

A1: Stendomycin is a natural lipopeptide produced by Streptomyces hygroscopicus.[1][2] Its

primary mechanism of action is the potent and specific inhibition of the TIM23 complex, which

is essential for the import of certain proteins into the mitochondrial inner membrane and matrix.

[1][2][3] This inhibition is selective for TIM23-dependent protein import and does not affect the

TIM22-dependent pathway at similar concentrations.[2][3]

Q2: What is Tim17 and what is its role in the TIM23 complex?
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A2: Tim17 is an essential integral protein of the inner mitochondrial membrane and a core

subunit of the TIM23 translocase complex.[1][4][5] It is structurally related to Tim23 and is

crucial for the architecture and function of the protein import channel.[4][5] Tim17 is thought to

play a role in sorting imported proteins to either the mitochondrial matrix or the inner

membrane.[4]

Q3: Which specific mutations in Tim17 are known to confer resistance to stendomycin?

A3: Two specific point mutations in the yeast Tim17 protein have been identified to confer

resistance to stendomycin:

Tim17G20D: A glycine to aspartic acid substitution at position 20, located in the first

transmembrane segment (TM1).[2][6]

Tim17L122W: A leucine to tryptophan substitution at position 122, located in the fourth

transmembrane segment (TM4).[2][6]

Q4: How do the Tim17G20D and Tim17L122W mutations affect the function of the TIM23

complex?

A4: While conferring resistance to stendomycin, these mutations can have different effects on

the TIM23 complex. Mitochondria from Tim17L122W cells have shown a slight decrease in

overall protein import, whereas Tim17G20D mitochondria behave similarly to wild-type in terms

of import of various proteins.[2] However, Tim17G20D mitochondria display reduced levels of

the larger TIM23 complexes (Tim23–Tim17–Tim21–Tim50 and Tim23–Tim17–Tim21) and an

accumulation of the core TIM23 complex.[2]

Q5: Are the residues mutated in the stendomycin-resistant Tim17 mutants conserved across

species?

A5: Yes, both the Gly20 and Leu122 residues in yeast Tim17 are conserved in human

TIMM17A, TIMM17B1, and TIMM17B2, suggesting that the mechanism of stendomycin action

may be conserved in mammalian cells.[2]
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Issue 1: Stendomycin treatment is not inhibiting mitochondrial protein import in my wild-type

cells.

Possible Cause Troubleshooting Step

Incorrect Stendomycin Concentration

Verify the final concentration of stendomycin.

The effective concentration for inhibiting TIM23-

dependent import is in the low nanomolar range

(e.g., 0.5 nM to 0.75 nM in vitro for yeast).[2]

Higher concentrations may have off-target

effects, such as uncoupling the mitochondrial

membrane potential.[2][3]

Degraded Stendomycin

Ensure proper storage and handling of the

stendomycin stock solution to prevent

degradation.

Cell Type/Organism Variability

The effective concentration may vary between

different cell types or organisms. Perform a

dose-response curve to determine the optimal

concentration for your specific experimental

system.

Incorrect Assay for TIM23-dependent import

Confirm that the precursor protein you are using

is a substrate of the TIM23 complex. Examples

of TIM23-dependent precursors include Su9-

DHFR and Hsp60.[2] The import of TIM22-

dependent precursors like AAC will not be

affected.[2]

Issue 2: My Tim17 mutant (G20D or L122W) is not showing resistance to stendomycin.
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Possible Cause Troubleshooting Step

Incorrect Mutant Verification
Sequence the TIM17 gene in your strain to

confirm the presence of the desired mutation.

Stendomycin Concentration is too High

The resistance conferred by these mutations is

approximately three-fold.[2] At very high

concentrations of stendomycin, the resistance

may be overcome. Use a concentration that

effectively inhibits import in wild-type cells but is

within the resistance range of the mutants (e.g.,

around 1.5 µM for yeast growth assays).[6]

Off-target Effects of Stendomycin

At higher doses, stendomycin can affect the

mitochondrial membrane potential

independently of Tim17.[2][3] Ensure you are

using a concentration that specifically targets

the TIM23 complex.

Compensatory Mutations

If the mutant strain has been passaged

extensively, there is a possibility of acquiring

secondary mutations. It is recommended to use

a freshly prepared mutant strain.

Quantitative Data Summary
Table 1: Stendomycin EC50 Values for Wild-Type and Resistant Tim17 Mutants in Yeast

Yeast Strain Tim17 Genotype
Stendomycin EC50
(µM)

Fold Resistance vs.
Wild-Type

Wild-Type Wild-Type 0.6[2] 1x

Mutant 1 Tim17G20D 2.4[2] 4x

Mutant 2 Tim17L122W 2.9[2] ~4.8x
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Protocol 1: Site-Directed Mutagenesis of TIM17
This protocol outlines the general steps for creating the Tim17G20D and Tim17L122W

mutations in a yeast expression vector.

Materials:

Yeast expression plasmid containing the wild-type TIM17 gene

High-fidelity DNA polymerase (e.g., Pfu)

Custom mutagenic primers for G20D and L122W mutations

dNTPs

DpnI restriction enzyme

Competent E. coli cells

Standard yeast transformation reagents

Method:

Primer Design: Design forward and reverse primers containing the desired point mutation

(G20D or L122W) flanked by 15-20 base pairs of homologous sequence on each side.

PCR Mutagenesis: Set up a PCR reaction using the TIM17 plasmid as a template, the

mutagenic primers, and a high-fidelity DNA polymerase. The PCR will amplify the entire

plasmid, incorporating the desired mutation.

DpnI Digestion: After PCR, digest the reaction mixture with DpnI. DpnI specifically cleaves

methylated DNA, thereby digesting the parental wild-type plasmid and leaving the newly

synthesized, unmethylated mutant plasmid intact.

Transformation into E. coli: Transform the DpnI-treated plasmid into competent E. coli for

plasmid amplification.
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Plasmid Purification and Sequencing: Isolate the plasmid DNA from the transformed E. coli

and verify the presence of the desired mutation by DNA sequencing.

Yeast Transformation: Transform the sequence-verified mutant plasmid into a yeast strain

where the endogenous TIM17 has been deleted and is complemented by a counter-

selectable plasmid (e.g., containing URA3).

Plasmid Shuffling: Select for yeast cells that have lost the wild-type TIM17 plasmid by plating

on media containing 5-fluoroorotic acid (5-FOA), which is toxic to cells expressing URA3.[7]

[8]

Protocol 2: In Vitro Mitochondrial Protein Import Assay
This protocol describes a method to assess the efficiency of protein import into isolated

mitochondria.

Materials:

Isolated mitochondria from wild-type and Tim17 mutant yeast strains

Radiolabeled (e.g., 35S-methionine) precursor protein (e.g., Su9-DHFR) produced by in vitro

transcription/translation

Import buffer (containing salts, buffer, and an energy source like ATP and NADH)

Stendomycin

Proteinase K

SDS-PAGE and autoradiography equipment

Method:

Mitochondria Isolation: Isolate mitochondria from yeast cells grown to mid-log phase using

standard differential centrifugation methods.

Import Reaction: a. Resuspend the isolated mitochondria in import buffer. b. Pre-incubate the

mitochondria with the desired concentration of stendomycin or DMSO (vehicle control) for
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15 minutes on ice. c. Initiate the import reaction by adding the radiolabeled precursor protein.

d. Incubate at 30°C with gentle shaking for various time points (e.g., 5, 10, 20 minutes).

Stop Import and Protease Treatment: a. Stop the import reaction by placing the tubes on ice

and adding a substance that dissipates the membrane potential (e.g., CCCP). b. Divide each

sample into two aliquots. Treat one aliquot with proteinase K to digest any non-imported

precursor protein. The other aliquot serves as a non-protease treated control.

Mitochondrial Re-isolation and Analysis: a. Re-isolate the mitochondria by centrifugation. b.

Lyse the mitochondria and separate the proteins by SDS-PAGE. c. Detect the radiolabeled

proteins by autoradiography. The imported protein will be protected from proteinase K

digestion and will appear as a band in the protease-treated lane.
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Caption: Stendomycin inhibits the TIM23 complex, blocking protein import.
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Caption: Workflow for creating and testing Tim17 mutants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Stendomycin selectively inhibits TIM23-dependent mitochondrial protein import - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. Stendomycin selectively inhibits tIM23-dependent mitochondrial protein import - PMC
[pmc.ncbi.nlm.nih.gov]

3. Stendomycin selectively inhibits TIM23-dependent mitochondrial protein import - OAK
Open Access Archive [oak.novartis.com]

4. TIM17 | SGD [yeastgenome.org]

5. Tim17 Updates: A Comprehensive Review of an Ancient Mitochondrial Protein
Translocator - PMC [pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. Role of Tim17 Transmembrane Regions in Regulating the Architecture of Presequence
Translocase and Mitochondrial DNA Stability - PMC [pmc.ncbi.nlm.nih.gov]

8. Role of Tim17 in coupling the import motor to the translocation channel of the
mitochondrial presequence translocase - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Support Center: Stendomycin Resistance
Mutations in Tim17 for Control Experiments]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1174979/docs#technical-support-center-
stendomycin-resistance-mutations-in-tim17-for-control-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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